Cas no 380455-04-9 (Gnf-pf-2328)

• Product Name: Gnf-pf-2328
• CAS No: 380455-04-9
• MF: C₂₀H₂₃N₅OS
• MW: 381.494522333145
• CID: 1487744
• PubChem ID: 1587482
• Update Time: 2025-07-14

Gnf-pf-2328 Chemical and Physical Properties

Names and Identifiers

• Gnf-pf-2328
• 5-{[3-(dimethylamino)propyl]amino}-9,10-dimethyl-8H-thieno[2',3':4,5]pyrimido[2,1-a]phthalazin-8-one
• AC1LUQFA
• SureCN13248364
• CHEMBL601352
• MolPort-000-434-266
• NSC749169
• STL227490
• AKOS001488099
• MCULE-2426521139
• 5-{[3-(dimethylamino)propyl]amino}-9,10-dimethyl-8H-thieno[2',3':4,5]pyrimido[2,1-a]phthalazin-8-one; AC1LUQFA; SureCN13248364; CHEMBL601352; MolPort-000-434-266; NSC749169; STL227490; AKOS001488099; MCULE-2426521139;
• NSC-749169
• SR-01000505160-1
• Z31223292
• SR-01000505160
• 8-{[3-(dimethylamino)propyl]amino}-13,14-dimethyl-15-thia-9,10,17-triazatetracyclo[8.7.0.0^{2,7}.0^{12,16}]heptadeca-1(17),2(7),3,5,8,12(16),13-heptaen-11-one
• 380455-04-9
• EU-0080328
• SCHEMBL13248364
• DTXSID60364534
• 8H-thieno[2'3':4,1-a]phthalazin-8-one,5-[[3-(dimethylamino)propyl]amino]-9,10-dimethyl
• 8-[3-(dimethylamino)propylamino]-13,14-dimethyl-15-thia-9,10,17-triazatetracyclo[8.7.0.02,7.012,16]heptadeca-1(17),2,4,6,8,12(16),13-heptaen-11-one
• EN300-25385462

• Inchi： 1S/C20H23N5OS/c1-12-13(2)27-19-16(12)20(26)25-18(22-19)15-9-6-5-8-14(15)17(23-25)21-10-7-11-24(3)4/h5-6,8-9H,7,10-11H2,1-4H3,(H,21,23)
• InChI Key： WFIFNWRTUCZOSC-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C)C2=C1N=C1C3C=CC=CC=3C(=NN1C2=O)NCCCN(C)C

Computed Properties

• Exact Mass: 381.16233155g/mol
• Monoisotopic Mass: 381.16233155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 648
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 88.5Ų

Additional information on Gnf-pf-2328

Introduction to Gnf-pf-2328 (CAS No. 380455-04-9)

Gnf-pf-2328, identified by the Chemical Abstracts Service (CAS) number 380455-04-9, is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound is a potent and selective inhibitor of a specific enzyme, which plays a crucial role in various biological processes. The unique properties of Gnf-pf-2328 make it a promising candidate for the development of therapeutic agents targeting diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.

The chemical structure of Gnf-pf-2328 is characterized by its high molecular precision and stability, which are essential for its pharmacological activity. Recent studies have shown that this compound exhibits excellent bioavailability and pharmacokinetic properties, making it suitable for both preclinical and clinical applications. The compound's ability to selectively bind to its target enzyme with high affinity and specificity has been validated through various in vitro and in vivo assays.

In the context of cancer research, Gnf-pf-2328 has demonstrated significant antiproliferative effects on various cancer cell lines. These effects are attributed to its ability to disrupt key signaling pathways that are often dysregulated in cancer cells. For instance, studies have shown that Gnf-pf-2328 can inhibit the activation of the PI3K/AKT/mTOR pathway, which is frequently overactive in many types of cancer. This inhibition leads to cell cycle arrest and apoptosis, thereby reducing tumor growth and metastasis.

Beyond cancer, Gnf-pf-2328 has also shown promise in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Research indicates that the compound can modulate the activity of enzymes involved in the production and clearance of toxic proteins that accumulate in the brain. By restoring normal protein homeostasis, Gnf-pf-2328 may help to slow down or even reverse the progression of these debilitating conditions.

Inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease, are another area where Gnf-pf-2328 has shown therapeutic potential. The compound's anti-inflammatory properties are believed to be mediated through its ability to inhibit the production of pro-inflammatory cytokines and chemokines. Preclinical studies have demonstrated that Gnf-pf-2328 can effectively reduce inflammation and tissue damage in animal models of these diseases.

The safety profile of Gnf-pf-2328 has been extensively evaluated through a series of preclinical toxicity studies. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organ systems. This favorable safety profile supports its further development as a potential therapeutic agent.

Clinical trials are currently underway to assess the efficacy and safety of Gnf-pf-2328 in human subjects. Early-phase trials have reported promising results, with patients showing improved clinical outcomes and a favorable tolerability profile. These findings have paved the way for larger-scale trials to further validate the therapeutic potential of this compound.

In conclusion, Gnf-pf-2328 (CAS No. 380455-04-9) represents a significant advancement in the field of medicinal chemistry and drug discovery. Its unique mechanism of action, coupled with its favorable pharmacological properties, makes it a promising candidate for the development of novel therapies targeting a wide range of diseases. Ongoing research and clinical trials will continue to elucidate the full potential of this compound, potentially leading to new treatment options for patients in need.